2-[(2-Methoxypyridine-3-carbonyl)-propylamino]acetic acid

• IUPAC Name: 2-[(2-methoxypyridine-3-carbonyl)-propylamino]acetic acid
• InChI: InChI=1S/C12H16N2O4/c1-3-7-14(8-10(15)16)12(17)9-5-4-6-13-11(9)18-2/h4-6H,3,7-8H2,1-2H3,(H,15,16)
• InChI Key: KOHJJTVXULTZIU-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC(=O)O)C(=O)C1=C(N=CC=C1)OC
• Molecular Formula: C12H16N2O4
• Molecular Weight: 252.27 g/mol

Description

2-[(2-Methoxypyridine-3-carbonyl)-propylamino]acetic acid, also known as 2-MPPA, is a chemical compound that has been extensively studied in the field of neuroscience for its potential therapeutic applications. It is a derivative of the neurotransmitter glutamate, and acts as an agonist of the metabotropic glutamate receptor subtype 7 (mGluR7).

Mechanism of Action

2-[(2-Methoxypyridine-3-carbonyl)-propylamino]acetic acid acts as an agonist of the mGluR7 receptor, which is primarily expressed in the brain and plays a role in regulating neurotransmitter release. Activation of mGluR7 has been shown to have a number of effects on neuronal function, including reducing excitatory neurotransmitter release, enhancing inhibitory neurotransmitter release, and modulating synaptic plasticity.
Biochemical and Physiological Effects:
In animal models, 2-[(2-Methoxypyridine-3-carbonyl)-propylamino]acetic acid has been shown to have anxiolytic and antidepressant effects, as well as reducing drug-seeking behavior in addiction models. It has also been shown to enhance memory and learning, and may have potential as a treatment for cognitive disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2-Methoxypyridine-3-carbonyl)-propylamino]acetic acid in lab experiments is that it is highly selective for the mGluR7 receptor, which reduces the potential for off-target effects. However, it can be difficult to obtain and is relatively expensive, which may limit its use in some studies.

Future Directions

There are several potential future directions for research on 2-[(2-Methoxypyridine-3-carbonyl)-propylamino]acetic acid. One area of interest is its potential as a treatment for cognitive disorders such as Alzheimer's disease. It may also have potential as a treatment for other neurological disorders, such as epilepsy and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of 2-[(2-Methoxypyridine-3-carbonyl)-propylamino]acetic acid and its effects on neuronal function.

Synthesis Methods

2-[(2-Methoxypyridine-3-carbonyl)-propylamino]acetic acid can be synthesized through a multi-step process involving the reaction of 3-pyridinecarboxylic acid with methanol and thionyl chloride to yield 2-methoxypyridine-3-carbonyl chloride. This intermediate is then reacted with propylamine to produce 2-[(2-Methoxypyridine-3-carbonyl)-propylamino]acetic acid.

Scientific Research Applications

2-[(2-Methoxypyridine-3-carbonyl)-propylamino]acetic acid has been studied for its potential therapeutic applications in a variety of neurological disorders, including anxiety, depression, and addiction. It has been shown to have anxiolytic and antidepressant effects in animal models, and may also have potential as a treatment for drug addiction.